Cas no 76935-94-9 (2H-Pyran, tetrahydro-2,2,6,6-tetramethyl-4-methylene-)

• Product Name: 2H-Pyran, tetrahydro-2,2,6,6-tetramethyl-4-methylene-
• CAS No: 76935-94-9
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 537008
• PubChem ID: 68305184
• Update Time: 2025-10-29

2H-Pyran, tetrahydro-2,2,6,6-tetramethyl-4-methylene- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, tetrahydro-2,2,6,6-tetramethyl-4-methylene-
• 2,2,6,6-tetramethyl-4-methylideneoxane
• 76935-94-9
• EN300-6018326
• DTXSID40738219
• SCHEMBL12517739

• Inchi： 1S/C10H18O/c1-8-6-9(2,3)11-10(4,5)7-8/h1,6-7H2,2-5H3
• InChI Key： ADAZJGKAHCLYSV-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(=C)CC1(C)C

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2H-Pyran, tetrahydro-2,2,6,6-tetramethyl-4-methylene-

Compound CAS No 76935-94-9: Tetrahydro-2,2,6,6-Tetramethyl-4-Methylene-2H-Pyran

The compound with CAS No 76935-94-9, commonly referred to as Tetrahydro-2,2,6,6-tetramethyl-4-methylene-2H-pyran, is a significant molecule in the field of organic chemistry. This compound belongs to the class of tetrahydropyrans, which are oxygen-containing heterocyclic compounds. The structure of this molecule is characterized by a six-membered ring system with two methyl groups at positions 2 and 6, and a methylene group at position 4. The presence of these substituents imparts unique chemical and physical properties to the compound.

Tetrahydro-2,2,6,6-tetramethyl-4-methylene-2H-pyran has been extensively studied for its applications in various industries. One of the key areas of research involves its use as a precursor in the synthesis of bioactive compounds. Recent studies have highlighted its potential in drug discovery programs targeting specific therapeutic areas such as cancer and neurodegenerative diseases. The ability of this compound to undergo various functional group transformations makes it a versatile building block in organic synthesis.

Another significant aspect of Tetrahydro-2,2,6,6-tetramethyl-4-methylene-2H-pyran is its role in polymer chemistry. Researchers have explored its use in the development of novel polymers with improved mechanical and thermal properties. The methylene group at position 4 serves as a reactive site for polymerization reactions, enabling the formation of high-performance materials suitable for advanced applications in aerospace and electronics.

The synthesis of Tetrahydro-2,2,6,6-tetramethyl-4-methylene-2H-pyran involves a multi-step process that typically starts with the preparation of dihydropyran derivatives. Recent advancements in catalytic methods have allowed for more efficient and environmentally friendly production techniques. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the compound during the synthesis process.

In terms of physical properties, Tetrahydro-2,2,6,6-tetramethyl-4-methylene-2H-pyran exhibits a melting point of approximately 50°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in various chemical reactions. The compound is also known for its stability under normal storage conditions, which enhances its suitability for large-scale industrial applications.

Recent studies have also focused on the biological activity of Tetrahydro-2,2,6,6-tetramethyl-4-methylene-2H-pyran. Preliminary assays indicate that this compound exhibits moderate anti-inflammatory and antioxidant properties. These findings have sparked interest in exploring its potential as a natural product-derived therapeutic agent. Further research is currently underway to elucidate its mechanism of action and to assess its safety profile for potential clinical applications.

The environmental impact of Tetrahydro-2,2,6